Cas no 1405298-68-1 (5-Methyl-2-(2-phenylethyl)imidazo[1,2-a]pyridin-3-amine)

• Product Name: 5-Methyl-2-(2-phenylethyl)imidazo[1,2-a]pyridin-3-amine
• CAS No: 1405298-68-1
• MF: C₁₆H₁₇N₃
• MW: 251.326283216476
• CID: 5251605
• Update Time: 2025-06-11

5-Methyl-2-(2-phenylethyl)imidazo[1,2-a]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(2-phenylethyl)imidazo[1,2-a]pyridin-3-amine
• Imidazo[1,2-a]pyridin-3-amine, 5-methyl-2-(2-phenylethyl)-
• 5-Methyl-2-(2-phenylethyl)imidazo[1,2-a]pyridin-3-amine

• Inchi： 1S/C16H17N3/c1-12-6-5-9-15-18-14(16(17)19(12)15)11-10-13-7-3-2-4-8-13/h2-9H,10-11,17H2,1H3
• InChI Key： MKKHVVNRVGGIOJ-UHFFFAOYSA-N
• SMILES： N12C(C)=CC=CC1=NC(=C2N)CCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 4.1
• Topological Polar Surface Area: 43.3

Additional information on 5-Methyl-2-(2-phenylethyl)imidazo[1,2-a]pyridin-3-amine

Introduction to 5-Methyl-2-(2-phenylethyl)imidazo[1,2-a]pyridin-3-amine (CAS No. 1405298-68-1)

5-Methyl-2-(2-phenylethyl)imidazo[1,2-a]pyridin-3-amine, identified by its Chemical Abstracts Service (CAS) number 1405298-68-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of a methyl group at the 5-position and an (E)-2-phenylethyl substituent at the 2-position of the imidazo[1,2-a]pyridine core introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The imidazopyridine scaffold is particularly interesting due to its ability to interact with various biological targets, including enzymes and receptors involved in critical cellular processes. Research has demonstrated that derivatives of this class can exhibitantimicrobial, anticancer, and anti-inflammatory properties, among others. The specific arrangement of functional groups in 5-Methyl-2-(2-phenylethyl)imidazo[1,2-a]pyridin-3-amine suggests potential binding affinity to proteins such as kinases and transcription factors, which are often implicated in disease pathways.

In recent years, computational chemistry and high-throughput screening have accelerated the identification of novel bioactive molecules. The structural features of 5-Methyl-2-(2-phenylethyl)imidazo[1,2-a]pyridin-3-amine make it a suitable candidate for virtual screening against large databases of biological targets. Studies have shown that imidazopyridines can modulate signaling pathways associated with cancer progression, neurodegeneration, and immune responses. The (E)-2-phenylethyl group, in particular, contributes to hydrophobic interactions and may enhance membrane permeability, facilitating cellular uptake—a crucial factor for drug efficacy.

The synthesis of 5-Methyl-2-(2-phenylethyl)imidazo[1,2-a]pyridin-3-amine involves multi-step organic reactions, typically starting from readily available precursors such as 2-amino benzaldehyde and appropriate imidazole derivatives. The introduction of the methyl group at the 5-position and the (E)-configuration at the 2-position are critical steps that determine the compound's pharmacological profile. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, opening avenues for preclinical and clinical investigations.

One of the most compelling aspects of 5-Methyl-2-(2-phenylethyl)imidazo[1,2-a]pyridin-3-amine is its potential as a lead compound for drug development. Preclinical studies have begun to explore its interactions with target proteins using biophysical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies aim to elucidate binding modes and identify key residues involved in receptor recognition. The amine substituent at the 3-position further expands the chemical space available for derivatization, allowing researchers to fine-tune pharmacokinetic properties such as solubility and metabolic stability.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in addressing unmet medical needs. Imidazopyridines, in particular, have shown promise across multiple therapeutic areas. For instance, derivatives with similar scaffolds have been investigated for theirantiviralandantiparasiticactivities. The structural diversity within this class allows for the exploration of various biological mechanisms, making it an attractive platform for innovation. 5-Methyl-2-(2-phenylethyl)imidazo[1,2-a]pyridin-3-amine represents a testament to this diversity, offering a unique combination of functional groups that may translate into novel therapeutic effects.

In conclusion, 5-Methyl-2-(2-phenylethyl)imidazo[1,2-a]pyridin-3-amine (CAS No. 1405298-68-1) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its imidazopyridine core combined with specific substituents positions it as a valuable scaffold for drug discovery efforts targeting diseases such as cancer and inflammatory disorders. As research continues to uncover new biological functions and synthetic strategies for this class of compounds, 5-Methyl-2-(2-phenylethyl)imidazo[1,2-a]pyridin-3-am ine is poised to play a pivotal role in shaping future therapeutic interventions.